3-Benzyl-2-[(4-methylphenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
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Overview
Description
3-Benzyl-2-[(4-methylphenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C21H20N2OS2 and its molecular weight is 380.52. The purity is usually 95%.
BenchChem offers high-quality 3-Benzyl-2-[(4-methylphenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Benzyl-2-[(4-methylphenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Crystal Structure and Polymorphism
Research on similar pyrimidine derivatives has focused on their crystal structures and polymorphism, which are crucial for understanding compound stability, formulation, and function. For example, studies on benzylation and nitrosation of 4-amino-2-(methylsulfanyl)pyrimidin-6(1H)-one derivatives revealed two polymorphic forms, indicating the significance of molecular interactions and crystal packing in drug design and development (Glidewell, Low, Marchal, & Quesada, 2003).
2. Inhibition of Thymidylate Synthase and Dihydrofolate Reductase
Another area of research involves the synthesis of analogs acting as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), key enzymes in the folate pathway relevant to cancer treatment. The pyrimidine scaffold is highly conducive to dual inhibitory activity, indicating the potential of such compounds in developing antitumor agents (Gangjee, Qiu, Li, & Kisliuk, 2008).
3. Antimicrobial Applications
Pyrimidine derivatives have also been explored for their antimicrobial potential. For instance, certain compounds have shown significant antimicrobial activity when incorporated into polyurethane varnish and printing ink paste, suggesting their use in surface coatings to prevent microbial growth (El‐Wahab, Saleh, Zayed, El-Sayed, & Assaker, 2015).
4. Aldose Reductase Inhibition and Antioxidant Activity
Pyrido[1,2-a]pyrimidin-4-one derivatives, similar in structure, have been tested as aldose reductase (ALR2) inhibitors, showing potential for treating complications of diabetes. These compounds also exhibited significant antioxidant properties, highlighting their dual therapeutic potential (La Motta et al., 2007).
5. Antitumor Activity
The synthesis and evaluation of new pyrimidine derivatives for antitumor activity have been a significant focus, with some compounds showing potent anticancer activity against various human cancer cell lines, indicating their potential as novel anticancer agents (Hafez & El-Gazzar, 2017).
Mechanism of Action
Thienopyrimidinones
This compound is a derivative of thienopyrimidinone, a class of compounds known for their diverse biological activities. They have been studied for their potential as anticancer, anti-inflammatory, and antimicrobial agents .
Benzylic compounds
The compound has a benzyl group, which is often involved in reactions at the benzylic position, such as free radical bromination and nucleophilic substitution . These reactions can influence the compound’s interaction with its targets.
properties
IUPAC Name |
3-benzyl-2-[(4-methylphenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2OS2/c1-15-7-9-17(10-8-15)14-26-21-22-18-11-12-25-19(18)20(24)23(21)13-16-5-3-2-4-6-16/h2-10H,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCSGNWKHOKHRBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Benzyl-2-[(4-methylphenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one |
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